Cas no 95510-44-4 (7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene)

• Product Name: 7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
• CAS No: 95510-44-4
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 860851
• Update Time: 2023-08-03

7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (etbd)
• 1-ethyl-2,3,4,6,7,8-hexahydropyrimido[1,2-a]pyrimidine
• 7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
• ETBD
• N-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene
• 7-Ethyl-1,5,7-triazabicyclo[4.4.0]deca-5-ene

• Inchi： 1S/C9H17N3/c1-2-11-7-4-8-12-6-3-5-10-9(11)12/h2-8H2,1H3
• InChI Key： AAPJUEKLMYSSCH-UHFFFAOYSA-N
• SMILES： N12CCCN=C1N(CC)CCC2

Computed Properties

• Exact Mass: 167.142248
• Monoisotopic Mass: 167.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.8

Experimental Properties

• Density: 1.14
• Boiling Point: 312.2°C at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.597